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Compound of Interest

Compound Name:
2-(Aminooxy)-2-methylpropanoic

acid

Cat. No.: B3058138 Get Quote

Technical Support Center: 2-(Aminooxy)-2-
methylpropanoic Acid
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the common challenges associated with

handling and storing 2-(Aminooxy)-2-methylpropanoic acid and its hydrochloride salt.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is 2-(Aminooxy)-2-methylpropanoic acid and what is its primary application?

2-(Aminooxy)-2-methylpropanoic acid, often used as its hydrochloride salt (CAS No: 89766-

91-6), is a synthetic intermediate in organic chemistry.[1] Its key structural feature is the

presence of both an aminooxy group (-ONH₂) and a carboxylic acid group.[1] This

bifunctionality makes it a valuable building block, particularly for the formation of stable oxime

bonds with aldehydes and ketones under mild conditions.[1] This reactivity is leveraged in the

preparation of more complex molecules, including pharmaceuticals and agrochemicals.[1]

Q2: What are the main safety hazards associated with 2-(Aminooxy)-2-methylpropanoic acid
hydrochloride?
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2-(Aminooxy)-2-methylpropanoic acid hydrochloride is classified with the following hazard

codes:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

It is imperative to handle this compound in a well-ventilated area, preferably a fume hood, and

to wear appropriate personal protective equipment (PPE), including nitrile gloves, safety

goggles, and a lab coat.[1]

Q3: How should I store 2-(Aminooxy)-2-methylpropanoic acid hydrochloride?

Proper storage is crucial to maintain the integrity of the compound. For long-term stability, the

solid powder should be stored at -20°C.[1] If you have prepared solutions of the compound,

they should be stored at -80°C to prevent decomposition.[1] It is also recommended to store

the solid under an inert atmosphere, such as argon, in a dry environment to minimize

degradation from moisture and oxidation.[1]

Q4: In which solvents is 2-(Aminooxy)-2-methylpropanoic acid hydrochloride soluble?

Due to its ionic nature as a hydrochloride salt, 2-(Aminooxy)-2-methylpropanoic acid is likely

soluble in polar solvents such as water and dimethyl sulfoxide (DMSO).[1] While specific

quantitative solubility data is not readily available in the literature, its structure suggests good

solubility in these solvents. For experimental purposes, it is recommended to determine the

solubility in your specific solvent system.

Section 2: Troubleshooting Guides
This section addresses common problems that may be encountered during the handling and

use of 2-(Aminooxy)-2-methylpropanoic acid.
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Problem: I am observing inconsistent results in my experiments, such as variable reaction

yields or unexpected byproducts.

Possible Causes & Solutions:

Possible Cause Troubleshooting Steps

Compound Degradation

The compound may have degraded due to

improper storage or handling. Verify the purity of

your starting material using an appropriate

analytical method, such as HPLC with UV

detection at 254 nm.[1]

Hygroscopicity

The compound may have absorbed atmospheric

moisture, leading to inaccurate weighing and

altered reactivity. Store the compound in a

desiccator and handle it quickly in a low-

humidity environment.

Reaction with Carbonyls

The aminooxy group is highly reactive towards

aldehydes and ketones.[1] Ensure that your

solvents and other reagents are free from

carbonyl impurities.

Oxidative Instability

The compound may be susceptible to oxidation,

especially in solution. Consider degassing your

solvents and running reactions under an inert

atmosphere (e.g., argon or nitrogen).

Troubleshooting Workflow for Inconsistent Results
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Troubleshooting Inconsistent Experimental Results
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Caption: A logical workflow to diagnose and resolve inconsistent experimental results.
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Section 3: Experimental Protocols
Protocol for Stability Testing (Forced Degradation
Study)
This protocol outlines a forced degradation study to determine the intrinsic stability of 2-
(Aminooxy)-2-methylpropanoic acid.

Objective: To identify potential degradation products and pathways under various stress

conditions.

Materials:

2-(Aminooxy)-2-methylpropanoic acid hydrochloride

HPLC grade water, acetonitrile, and methanol

Hydrochloric acid (1 M)

Sodium hydroxide (1 M)

Hydrogen peroxide (3%)

HPLC system with UV detector

pH meter

Calibrated oven

Photostability chamber

Methodology:

Preparation of Stock Solution: Prepare a stock solution of 2-(Aminooxy)-2-
methylpropanoic acid hydrochloride in water or a suitable solvent at a known concentration

(e.g., 1 mg/mL).

Stress Conditions:
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Acid Hydrolysis: Mix the stock solution with an equal volume of 1 M HCl. Incubate at 60°C

for 24 hours.

Base Hydrolysis: Mix the stock solution with an equal volume of 1 M NaOH. Incubate at

60°C for 24 hours.

Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Store at

room temperature for 24 hours.

Thermal Degradation: Expose the solid compound to 60°C in an oven for 48 hours.

Photolytic Degradation: Expose the solid compound and the stock solution to light in a

photostability chamber according to ICH Q1B guidelines.

Sample Analysis:

At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each stressed

solution.

Neutralize the acidic and basic samples before analysis.

For the thermally stressed solid, dissolve it in the initial solvent to the stock concentration.

Analyze all samples by a validated stability-indicating HPLC method (e.g., C18 column,

mobile phase of acetonitrile and water with a suitable buffer, UV detection at 254 nm).[1]

Data Analysis:

Calculate the percentage of degradation by comparing the peak area of the parent

compound in stressed samples to that of an unstressed control.

Identify and quantify any degradation products.

Plausible Degradation Pathway
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Plausible Degradation Pathway of 2-(Aminooxy)-2-methylpropanoic Acid

2-(Aminooxy)-2-methylpropanoic Acid

Hydrolysis
(Acidic/Basic Conditions) Oxidation

2-Hydroxy-2-methylpropanoic Acid + Hydroxylamine 2-(Nitrosooxy)-2-methylpropanoic Acid

Click to download full resolution via product page

Caption: A simplified diagram illustrating potential degradation pathways.

Protocol for Hygroscopicity Assessment
Objective: To determine the hygroscopic nature of 2-(Aminooxy)-2-methylpropanoic acid.

Materials:

2-(Aminooxy)-2-methylpropanoic acid hydrochloride

Dynamic Vapor Sorption (DVS) instrument or a desiccator with various saturated salt

solutions to create controlled humidity environments

Microbalance

Methodology (using DVS):

Sample Preparation: Accurately weigh a small amount of the compound (5-15 mg) onto the

DVS sample pan.
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Drying: Dry the sample in the DVS instrument under a stream of dry nitrogen until a stable

weight is achieved.

Sorption/Desorption Cycle:

Expose the sample to increasing levels of relative humidity (RH), typically from 0% to 90%

in 10% increments.

At each RH step, allow the sample to equilibrate until the weight change is negligible.

After reaching the maximum RH, perform a desorption cycle by decreasing the RH back to

0%.

Data Analysis:

Plot the change in mass (%) as a function of RH to generate a sorption-desorption

isotherm.

Classify the hygroscopicity based on the percentage of water uptake at a specific RH

(e.g., 80% RH at 25°C).

Hygroscopicity Classification (European Pharmacopoeia)

Classification Water Uptake at 25°C and 80% RH

Non-hygroscopic < 0.2%

Slightly hygroscopic ≥ 0.2% and < 2%

Hygroscopic ≥ 2% and < 15%

Very hygroscopic ≥ 15%

Deliquescent Sufficient water is absorbed to form a liquid

Section 4: Data Summary
Physicochemical and Safety Data
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Property Value/Information Reference

CAS Number 89766-91-6 (hydrochloride) [1]

Molecular Formula C₄H₁₀ClNO₃ [1]

Molecular Weight 155.58 g/mol [1]

Appearance
White or almost white

crystalline powder
[2]

Solubility
Likely soluble in polar solvents

(e.g., water, DMSO)
[1]

Hazard Codes H302, H315, H319, H335 [1]

Recommended Storage Conditions

Form Condition Reference

Solid (Long-term) -20°C, inert atmosphere, dry [1]

Solution -80°C [1]

Analytical Methods

Technique Application Reference

HPLC
Purity assessment and stability

testing
[1]

NMR Structural characterization [1]

HRMS Accurate mass determination [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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